Cas no 891120-12-0 (4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide)
4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(tert-butyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide
- 4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
- 891120-12-0
- 4-tert-butyl-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
- AKOS024654451
- F2508-0404
- 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
-
- Inchi: 1S/C23H23N5O/c1-15-25-26-21-13-12-20(27-28(15)21)17-6-5-7-19(14-17)24-22(29)16-8-10-18(11-9-16)23(2,3)4/h5-14H,1-4H3,(H,24,29)
- InChI Key: VLUMFQWMBBHMLN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)NC1C=CC=C(C=1)C1C=CC2=NN=C(C)N2N=1
Computed Properties
- Exact Mass: 385.19026037g/mol
- Monoisotopic Mass: 385.19026037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 72.2Ų
4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2508-0404-2μmol |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-5μmol |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-10μmol |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-20μmol |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-1mg |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-2mg |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-3mg |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-4mg |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-5mg |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2508-0404-10mg |
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide |
891120-12-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
Introduction to 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide and Its Significance in Modern Chemical Research
The compound with the CAS number 891120-12-0, specifically 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in various therapeutic areas.
In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective pharmaceutical agents. The structural motif of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide incorporates elements such as the benzamide moiety and the triazolobipyridazine ring system, which are known for their biological activity. These components have been extensively studied for their roles in modulating enzyme activity and interacting with biological targets. The tert-butyl group appended to the benzamide further enhances the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.
One of the most compelling aspects of this compound is its potential in addressing complex diseases. Current research indicates that molecules with similar structural features exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The 3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl moiety, in particular, has shown promise in preclinical studies as a scaffold for developing kinase inhibitors. These inhibitors are crucial in targeted therapy approaches, where precision is key to minimizing side effects while maximizing therapeutic efficacy.
The benzamide group is another critical component that contributes to the compound's pharmacological profile. Benzamides are widely recognized for their role as bioactive molecules in pharmaceuticals. They often serve as key pharmacophores in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The incorporation of this group into 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide suggests that it may possess similar therapeutic properties.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. The structural complexity of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide makes it an ideal candidate for such studies. By leveraging computational methods, researchers can predict its interactions with biological targets and optimize its structure for improved efficacy.
In addition to its potential as a drug candidate, this compound also serves as a valuable tool for academic research. Its unique structure allows scientists to investigate fundamental questions about molecular recognition and drug-receptor interactions. Understanding how such complex molecules interact with biological systems can lead to new insights into disease mechanisms and the development of more effective treatments.
The synthesis of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves intricate bond formations between heterocyclic rings and functional groups. However, recent advances in synthetic methodologies have made it possible to construct such complex molecules with greater precision and efficiency. Techniques such as transition-metal-catalyzed reactions have been particularly useful in facilitating these transformations.
The role of CAS number 891120-12-0 in this context is not merely an identifier but also a link to a wealth of chemical data and literature. This unique numerical code allows researchers to access detailed information about the compound's properties, synthesis methods, and biological activity. Such resources are indispensable in modern chemical research, where interdisciplinary collaboration is essential for translating laboratory discoveries into clinical applications.
Future directions in the study of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide may include exploring its derivatives to enhance its pharmacological properties. By modifying specific functional groups or introducing new heterocyclic moieties, researchers can fine-tune its activity against specific targets. Such modifications can be guided by structure-based drug design principles and high-throughput screening techniques.
The broader implications of this research extend beyond individual compounds like 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide. They highlight the importance of investing in fundamental chemical research and developing innovative technologies for drug discovery. As our understanding of complex biological systems grows increasingly sophisticated,so does our need for novel molecular tools to address them.
891120-12-0 (4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)